Cas no 1263059-26-2 (Methyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate)

• Product Name: Methyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate
• CAS No: 1263059-26-2
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 4565920
• PubChem ID: 121229318
• Update Time: 2025-11-06

Methyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate
• AT27430
• 5,7-Dioxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 1263059-26-2
• EN300-5450290
• 138904-38-8
• BS-51523
• Z1486032112

• MDL： MFCD22209691
• Inchi： 1S/C8H6ClN3O2/c1-14-8(13)5-4-7-10-6(9)2-3-12(7)11-5/h2-4H,1H3
• InChI Key： GZELJABQLTVHPY-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=CC(C(=O)OC)=N2)N=1

Computed Properties

• Exact Mass: 211.0148541g/mol
• Monoisotopic Mass: 211.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.5

Additional information on Methyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate

Comprehensive Overview of Methyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 1263059-26-2)

Methyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 1263059-26-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. The presence of a chloro substituent at the 5-position and a methyl carboxylate group at the 2-position enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

Researchers and industry professionals frequently search for Methyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate synthesis, CAS 1263059-26-2 applications, and pyrazolo[1,5-a]pyrimidine derivatives due to the growing demand for novel bioactive compounds. The compound's structural motif is particularly relevant in the development of kinase inhibitors, which are pivotal in treating various diseases, including cancer and inflammatory disorders. Its chloropyrazolo[1,5-a]pyrimidine core is also explored in agrochemicals for crop protection, aligning with the global push for sustainable agriculture.

One of the key advantages of Methyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate is its compatibility with modern synthetic methodologies, such as cross-coupling reactions and click chemistry. This adaptability allows chemists to functionalize the molecule efficiently, tailoring it for specific applications. For instance, the methyl ester group can be hydrolyzed to a carboxylic acid, enabling further derivatization. Such flexibility makes it a sought-after building block in medicinal chemistry, where rapid iteration of molecular designs is crucial.

In the context of green chemistry and sustainable synthesis, CAS 1263059-26-2 has been investigated for its potential to reduce waste and energy consumption in multi-step reactions. Researchers are increasingly focusing on eco-friendly protocols to synthesize pyrazolo[1,5-a]pyrimidine derivatives, addressing environmental concerns while maintaining high yields and purity. This aligns with the broader industry trend toward green pharmaceuticals and sustainable agrochemicals, topics that dominate scientific discourse and search engine queries.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are also critical areas of study. Understanding these parameters is essential for optimizing its performance in biological systems or material applications. For example, the 5-chloro substituent can influence the molecule's electronic distribution, affecting its interaction with biological targets. Such insights are vital for designing next-generation therapeutics and functional materials.

In summary, Methyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 1263059-26-2) represents a versatile and highly functionalized scaffold with broad applicability in life sciences and materials engineering. Its relevance to cutting-edge research, coupled with its alignment with sustainability goals, ensures its continued prominence in scientific literature and industrial applications. As interest in heterocyclic chemistry and drug discovery grows, this compound will likely remain a focal point for innovation and development.